Acetic acid;4b,5,6,7-tetrahydrobiphenylen-2-ol

• CAS No.: 89638-80-2
• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: acetic acid;4b,5,6,7-tetrahydrobiphenylen-2-ol
• InChI: InChI=1S/C12H12O.C2H4O2/c13-8-5-6-11-9-3-1-2-4-10(9)12(11)7-8;1-2(3)4/h4-7,9,13H,1-3H2;1H3,(H,3,4)
• InChI Key: RLRNEUVOFBHPDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.C1CC=C2C(C1)C3=C2C=C(C=C3)O

Description

Acetic acid;4b,5,6,7-tetrahydrobiphenylen-2-ol is a chemical compound with a unique structure that combines the properties of acetic acid and a tetrahydrobiphenylene derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;4b,5,6,7-tetrahydrobiphenylen-2-ol typically involves the reaction of acetic acid with a suitable precursor of tetrahydrobiphenylene. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under controlled conditions. The process may include steps such as purification and crystallization to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

Acetic acid;4b,5,6,7-tetrahydrobiphenylen-2-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. The reaction conditions can vary widely depending on the desired transformation, but they often involve specific temperatures, pressures, and solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type and conditions. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or hydrocarbons .

Scientific Research Applications

Acetic acid;4b,5,6,7-tetrahydrobiphenylen-2-ol has several scientific research applications, including:

Chemistry: It is used as a reagent in various organic synthesis reactions, contributing to the development of new compounds and materials.

Biology: The compound may be used in studies related to enzyme interactions and metabolic pathways.

Medicine: Research into its potential therapeutic effects and interactions with biological targets is ongoing.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of acetic acid;4b,5,6,7-tetrahydrobiphenylen-2-ol involves its interaction with molecular targets such as enzymes and receptors. The compound may act by binding to specific sites on these targets, thereby modulating their activity and influencing various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other derivatives of acetic acid and tetrahydrobiphenylene, such as acetic acid;4b,5,6,7-tetrahydrobiphenylen-1-ol .

Uniqueness

What sets acetic acid;4b,5,6,7-tetrahydrobiphenylen-2-ol apart is its unique combination of functional groups, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .